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Compound of Interest

Compound Name: DBCO-PEG4-triethoxysilane

Cat. No.: B8104338 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of DBCO-PEG4-triethoxysilane, a

heterobifunctional crosslinker pivotal for advancements in bioconjugation, surface modification,

and drug delivery systems. This document details its chemical properties, and applications, and

provides experimental protocols for its use.

Core Concepts: Understanding DBCO-PEG4-
triethoxysilane
DBCO-PEG4-triethoxysilane is a molecule designed with three key functional components:

Dibenzocyclooctyne (DBCO): A strained alkyne that is central to copper-free "click

chemistry." Specifically, it reacts with azide-containing molecules through a mechanism

known as Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC). This reaction is

bioorthogonal, meaning it can proceed within complex biological systems without interfering

with native biochemical processes. The high efficiency and specificity of the SPAAC reaction,

which forms a stable triazole linkage, make it ideal for labeling and conjugating biomolecules

under physiological conditions.

Tetraethylene Glycol (PEG4): A flexible, hydrophilic polyethylene glycol spacer. The PEG

linker enhances the solubility of the molecule in aqueous buffers, a crucial feature when
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working with biological samples. Furthermore, it acts as a spacer arm, reducing steric

hindrance between the conjugated molecules and minimizing non-specific binding.

Triethoxysilane: A functional group that enables the covalent attachment of the molecule to

silica-based surfaces, such as glass, silicon wafers, and nanoparticles. The silane group

hydrolyzes in the presence of moisture to form reactive silanols, which then condense with

hydroxyl groups on the surface to form stable siloxane bonds.

Quantitative Data Summary
The following table summarizes the key quantitative data for DBCO-PEG4-triethoxysilane.

Property Value References

Molecular Weight 755.97 g/mol [1][2]

Chemical Formula C₃₉H₅₇N₃O₁₀Si [3]

CAS Number 2353410-02-1 [4][5]

Purity Typically >95% [5]

Solubility Soluble in DMSO, DMF, DCM [4][6]

Storage Conditions -20°C, desiccated [4]

Experimental Protocols
This section provides detailed methodologies for the application of DBCO-PEG4-
triethoxysilane in surface modification and bioconjugation.

Protocol 1: Surface Functionalization of Silica-Based
Substrates
This protocol describes the covalent attachment of DBCO-PEG4-triethoxysilane to a silica

surface (e.g., glass slide, silicon wafer).

Materials:

Silica-based substrate
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DBCO-PEG4-triethoxysilane

Anhydrous ethanol

Deionized water

Nitrogen or argon gas

Oven

Procedure:

Substrate Cleaning: Thoroughly clean the silica substrate to ensure the presence of surface

hydroxyl groups. This can be achieved by sonication in a series of solvents such as acetone,

and isopropanol, followed by rinsing with deionized water. A final treatment with piranha

solution (a 3:1 mixture of sulfuric acid and 30% hydrogen peroxide) or an oxygen plasma

cleaner can be used for rigorous cleaning (handle piranha solution with extreme caution).

Hydroxylation: Following cleaning, rinse the substrate extensively with deionized water and

dry under a stream of nitrogen or argon gas. To ensure a high density of hydroxyl groups, the

substrate can be baked in an oven at 110°C for 30 minutes.

Silanization Solution Preparation: Prepare a 1% (v/v) solution of DBCO-PEG4-
triethoxysilane in a 95:5 (v/v) mixture of anhydrous ethanol and deionized water. It is crucial

to use anhydrous ethanol to prevent premature polymerization of the silane in the solution.

Surface Functionalization: Immerse the cleaned and hydroxylated substrate in the

silanization solution. Allow the reaction to proceed for 2-4 hours at room temperature with

gentle agitation.

Washing: After incubation, remove the substrate from the silanization solution and rinse

thoroughly with ethanol to remove any unbound silane.

Curing: Cure the silanized surface by baking in an oven at 110°C for 30-60 minutes. This

step promotes the formation of stable siloxane bonds.
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Final Rinse and Storage: Rinse the functionalized surface with ethanol and deionized water,

then dry under a stream of nitrogen or argon. The DBCO-functionalized surface is now ready

for the immobilization of azide-containing molecules and should be stored in a dry, inert

atmosphere.

Protocol 2: Immobilization of Azide-Modified
Biomolecules via SPAAC
This protocol details the "click" reaction to attach an azide-modified biomolecule (e.g., protein,

DNA, or peptide) to the DBCO-functionalized surface.

Materials:

DBCO-functionalized substrate (from Protocol 1)

Azide-modified biomolecule

Phosphate-buffered saline (PBS), pH 7.4

Bovine Serum Albumin (BSA) (for blocking)

Tween-20 (for washing buffer)

Procedure:

Biomolecule Preparation: Dissolve the azide-modified biomolecule in PBS at the desired

concentration.

Immobilization Reaction: Cover the DBCO-functionalized surface with the biomolecule

solution and incubate for 1-2 hours at room temperature or overnight at 4°C in a humidified

chamber to prevent evaporation.

Washing: After incubation, wash the surface three times with PBS containing 0.05% Tween-

20 (PBST) to remove non-specifically bound biomolecules.

Blocking (Optional): To prevent non-specific binding in subsequent assays, block the surface

by incubating with a 1% BSA solution in PBS for 1 hour at room temperature.
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Final Wash: Wash the surface three times with PBST and once with PBS. The surface is now

functionalized with the desired biomolecule and ready for use in downstream applications

such as biosensors or cell culture.

Visualizations
Logical Workflow for Surface Functionalization and
Bioconjugation
The following diagram illustrates the logical steps involved in using DBCO-PEG4-
triethoxysilane for immobilizing a biomolecule onto a silica surface.
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Workflow for Biomolecule Immobilization
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Caption: Logical workflow for biomolecule immobilization.
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Signaling Pathway: PROTAC Application
DBCO-PEG4-triethoxysilane can be used as a linker in the synthesis of Proteolysis-Targeting

Chimeras (PROTACs).[1][2] The following diagram illustrates the general mechanism of action

for a PROTAC.

PROTAC Mechanism of Action
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Caption: PROTAC mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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